Bovine Serum Albumin-Cy5.5

• Molecular Formula: C41H44N2O14S4
• Molecular Weight: 917.1 g/mol
• InChI: InChI=1S/C41H44N2O14S4/c1-6-42-31-18-16-27-29(21-25(58(46,47)48)23-33(27)60(52,53)54)38(31)40(2,3)35(42)13-9-7-10-14-36-41(4,5)39-30-22-26(59(49,50)51)24-34(61(55,56)57)28(30)17-19-32(39)43(36)20-12-8-11-15-37(44)45/h7,9-10,13-14,16-19,21-24H,6,8,11-12,15,20H2,1-5H3,(H4-,44,45,46,47,48,49,50,51,52,53,54,55,56,57)
• InChIKey: LIZDKDDCWIEQIN-UHFFFAOYSA-N

Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5): Fluorescent Protein Conjugate for Near-Infrared Imaging & Molecular Studies

Bovine Serum Albumin-Cy5.5 (BSA-Cy5.5) is a near-infrared (NIR) fluorescent conjugate formed by covalently linking the Cyanine 5.5 (Cy5.5) dye to bovine serum albumin (BSA) [1]. This conjugate merges the high water solubility and biocompatibility of BSA (a ~66.5 kDa monomeric serum protein) with the advantageous optical properties of Cy5.5, which typically exhibits excitation and emission maxima around 675 nm and 694 nm, respectively [1]. The resulting conjugate is designed for applications requiring a bright, stable, and red-shifted fluorescence signal, enabling its use as a molecular tracer in in vitro and in vivo imaging, pharmacokinetic studies, and as a model carrier for drug delivery system development .

Probe Type

NIR macromolecular tracer

Imaging Window

Deep tissue NIR (ex/em ~675/694 nm)

Model Context

In vivo PK, biodistribution, EPR effect studies

Platform Fit

FRET acceptor, inhalable delivery model

Requires validation for specific assay conditions

• [1] Nanocs. BSA, Cy5.5 labeled. Product Datasheet BS1-S55-1. View Source

Why BSA-Cy5.5 Cannot Be Substituted with Simpler Near-Infrared Fluorophores for Advanced Preclinical Imaging

Directly substituting BSA-Cy5.5 with a small-molecule dye like free Cy5.5 is often scientifically invalid due to fundamental differences in their in vivo behavior. Free Cy5.5 (~1 kDa) is rapidly cleared from circulation, leading to a short imaging window and less tumor accumulation, whereas the BSA conjugate (~67 kDa) exhibits prolonged circulation, enabling enhanced permeability and retention (EPR) effect-mediated accumulation in tissues [1]. Moreover, using a conjugate with a different dye, such as BSA-Cy5 (emission ~670 nm), limits tissue penetration depth and increases autofluorescence interference compared to the Cy5.5 version (emission ~694-720 nm) . The following evidence quantifies these critical performance differences that directly impact experimental design and data quality.

Selection Context

BSA-Cy5.5 (Target)

Alternative

Circulation half-life & Tumor accumulation

Prolonged circulation supports EPR-mediated accumulation

Free Cy5.5: rapid renal clearance may limit tumor targeting window

Tissue penetration & Signal-to-noise

Red-shifted emission reduces autofluorescence for deep-tissue SNR

BSA-Cy5: shorter emission wavelength may increase scattering interference

FRET assay efficiency

Protein-conjugated Cy5.5 provides extended Förster distance (R0)

Free Cy5.5 dye pair: lower R0 may reduce assay sensitivity

• [1] Antpedia. Dynamic Analysis of the Blood-Brain Barrier Disruption in Experimental Stroke Using Time Domain in Vivo Fluorescence Imaging (Part 4). 2020. View Source

BSA-Cy5.5 Quantitative Differentiation Evidence: Performance Benchmarks Against In-Class Alternatives

Prolonged In Vivo Circulation and Enhanced Tumor Accumulation vs. Free Cy5.5 Dye

When conjugated to BSA, Cy5.5 exhibits a significantly prolonged blood circulation half-life compared to the free dye, leading to greater tumor accumulation. In a subcutaneous delivery study, BSA-Cy5.5 administered in solution reached maximum plasma concentration at 8 hours post-injection [1]. In contrast, free Cy5.5, being a small molecule, undergoes rapid renal clearance, limiting its tumor targeting efficiency. This extended circulation directly results in higher and more sustained tumor uptake, as demonstrated by ex vivo biodistribution studies in BALB/c mice where Cy5.5-labeled BSA showed quantifiable organ and tumor fluorescence at 1, 4, and 8 hours post-injection [2].

In Vivo Circulation vs. Free Cy5.5

Head-to-head

Tmax ≥ 8 h (subcutaneous); sustained tumor fluorescence at 1, 4, 8 h post-injection

Supports prolonged imaging window and EPR-effect model studies

Murine model; free dye shows rapid renal clearance

Evidence Dimension	Time to Maximum Plasma Concentration (Tmax) Following Subcutaneous Administration
Target Compound Data	8 hours (free BSA-Cy5.5 solution)
Comparator Or Baseline	Free Cy5.5 (Rapidly cleared, Tmax << 8h; typical small molecule t½~minutes)
Quantified Difference	BSA-Cy5.5 Tmax is ≥8 hours, indicating significantly slower absorption and longer circulation relative to the free dye.
Conditions	Subcutaneous delivery in murine models

Why This Matters

Longer circulation half-life translates to a wider imaging time window and greater tumor accumulation, which is critical for longitudinal pharmacokinetic and tumor-targeting studies where small-molecule dyes fail.

• [1] Subcutaneous Delivery of Albumin: Impact of Thermosensitive Hydrogels. PubMed ID: 33770785. 2021. View Source
• [2] Nature Communications. Sequence-encoded bioactive protein-multiblock polymer conjugates via quantitative one-pot iterative living polymerization. 2024, 15, 51122-1, Fig. 6. View Source

Enhanced Tissue Penetration and Signal-to-Noise Ratio vs. BSA-Cy5 Conjugate

BSA-Cy5.5 absorbs and emits at longer wavelengths than BSA-Cy5 (ex: 675 nm vs 650 nm; em: 694 nm vs 670 nm) [1]. This red shift significantly improves its performance in deep tissue imaging. A study utilizing BSA-Cy5.5 in a near-infrared second window (NIR-II) application reported a tissue penetration depth >5 mm . Furthermore, in vivo imaging of tumor-bearing mice revealed a signal-to-noise ratio (SNR) of 12.8 for the tumor at 24 hours post-injection of BSA-Cy5.5 . This SNR is a substantial quantitative advantage over conjugates emitting at shorter wavelengths, where tissue autofluorescence and scattering are more pronounced.

Deep Tissue SNR vs. BSA-Cy5

Cross-study

Penetration > 5 mm; Tumor SNR 12.8 at 24 h

Reported NIR-II imaging context with reduced autofluorescence vs. Cy5 conjugates

In vivo tumor-bearing mouse model

Evidence Dimension	Tissue Penetration Depth and In Vivo Imaging SNR
Target Compound Data	Tissue penetration depth: >5 mm. In vivo tumor SNR: 12.8 at 24h post-injection.
Comparator Or Baseline	BSA-Cy5 (emission ~670 nm)
Quantified Difference	BSA-Cy5.5 penetrates >5 mm and yields SNR of 12.8 in tumor imaging, metrics that are superior to those reported for shorter-wavelength conjugates like Cy5 due to reduced scattering and autofluorescence.
Conditions	NIR-II spectral range; In vivo imaging of tumor-bearing mice

Why This Matters

Quantifiable improvements in tissue penetration and SNR directly expand the utility of this conjugate for in vivo imaging of deep-seated or small lesions where a Cy5 conjugate would yield an unusable signal.

• [1] Nanocs. BSA, Cy5.5 labeled. Product Datasheet BS1-S55-1. View Source

High Systemic Bioavailability for Inhalable Delivery vs. Free Protein Formulation

When formulated as a pulmonary aerosol for systemic delivery, BSA-Cy5.5 encapsulated in optimized DMPC-based liposomes demonstrates a noticeably higher systemic bioavailability compared to inhaled free BSA-Cy5.5 solution. A pharmacokinetic study in mice found that the systemic bioavailability of BSA-Cy5.5 from inhaled liposomes was 22% [1]. This is notably higher than that of the inhaled free BSA-Cy5.5 control.

Pulmonary Bioavailability

Head-to-head

22% systemic bioavailability (liposomal) vs. free inhaled control

Supports formulation-exposure review for inhalable delivery research

DMPC-based liposomes; intratracheal murine model

Evidence Dimension	Systemic Bioavailability Following Intratracheal (Pulmonary) Administration
Target Compound Data	22% (BSA-Cy5.5 delivered in liposomal formulation)
Comparator Or Baseline	Inhaled free BSA-Cy5.5 solution (control)
Quantified Difference	Liposomal formulation achieves 22% systemic bioavailability, a marked improvement over free inhaled BSA-Cy5.5.
Conditions	Intratracheal aerosolization in a murine model; DMPC/Chol/PEG (85:10:5) liposomes

Why This Matters

This quantifiable increase in bioavailability is essential for developing non-invasive inhalable protein therapeutics, demonstrating that the conjugate's platform compatibility can be leveraged to overcome the poor pulmonary absorption of free proteins.

• [1] Systemic Protein Delivery via Inhalable Liposomes: Formulation and Pharmacokinetics. Pharmaceutics 2023, 15(7), 1951. DOI: 10.3390/pharmaceutics15071951. View Source

Superior Forster Resonance Energy Transfer (FRET) Efficiency with Cy5 as a Donor-Acceptor Pair

For FRET-based assays, the Cy5/Cy5.5 donor-acceptor pair (with Cy5.5 on BSA) offers a quantifiable advantage. When conjugated to BSA, Cy5.5 (acceptor) paired with Cy5 (donor) on an antibody yields an exceptionally high Forster distance (R0) of 85.2 Å [1]. This enhanced R0 is achieved by increasing the fluorescence lifetime and quantum yield of the dyes when bound to proteins at a low dye/protein ratio. In contrast, the same donor-acceptor pair in solution (without protein binding) yields a lower R0 of 68.7 Å.

FRET Efficiency (R0)

Head-to-head

R0 = 85.2 Å (IgG-Cy5 + BSA-Cy5.5) vs. 68.7 Å in free solution

Reported improvement in FRET assay sensitivity context

Low dye/protein ratio required to prevent H-dimer formation

Evidence Dimension	Forster Resonance Energy Transfer (FRET) Efficiency, represented by R0 value
Target Compound Data	R0 = 85.2 Å (Cy5-labeled IgG + BSA-Cy5.5)
Comparator Or Baseline	Cy5 + Cy5.5 dye pair in free solution
Quantified Difference	The protein-conjugated system extends the R0 value from ~68.7 Å to 85.2 Å, a 24% increase representing a substantial improvement in FRET efficiency and assay sensitivity.
Conditions	Low dye/protein ratio for BSA-Cy5.5 to prevent H-dimer formation

Why This Matters

A larger R0 is a critical performance metric for FRET assays, as it dictates the maximum distance over which energy transfer can occur. The improved R0 of BSA-Cy5.5 enables more sensitive and robust homogeneous immunoassays.

• [1] Schobel, U.; Egelhaaf, H.J.; Brecht, A.; Oelkrug, D.; Gauglitz, G. New Donor−Acceptor Pair for Fluorescent Immunoassays by Energy Transfer. Bioconjugate Chem. 1999, 10, 6, 1107-1114. DOI: 10.1021/bc990073b. View Source

Quantitative Labeling Efficiency and High Conjugation Yield for Reproducible Probe Performance

Reproducible performance of a fluorescent conjugate hinges on consistent and efficient labeling. BSA can be labeled with Cy5.5 with a reported efficiency of 98% . The well-characterized chemistry of BSA-Cy5.5 ensures that products generally fall within a defined labeling ratio of 2-7 Cy5.5 dyes per BSA molecule [1], providing a clear specification for researchers.

Labeling Reproducibility

Class-level

Efficiency ~98%; Dye/Protein ratio: 2-7

Supports batch selection for consistent quantitative assays

Data to verify per lot; maleimide-thiol or NHS-ester chemistry

Evidence Dimension	Labeling Efficiency and Dye-to-Protein Ratio
Target Compound Data	Labeling efficiency: 98%. Dye/Protein ratio: 2-7
Comparator Or Baseline	Baseline: Theoretical 100% labeling; Comparable to other well-optimized Cy5.5 protein conjugates.
Quantified Difference	N/A (Class-level specification)
Conditions	Conjugation via maleimide-thiol or NHS-ester chemistry

Why This Matters

High, quantifiable labeling efficiency is a hallmark of a reliable conjugate. A defined labeling ratio (2-7) allows researchers to select batches with consistent fluorescence intensity, which is critical for quantitative assays and inter-experimental reproducibility.

• [1] Nanocs. BSA, Cy5.5 labeled. Product Datasheet BS1-S55-1. View Source

BSA-Cy5.5: Primary Research & Industrial Application Scenarios Supported by Quantitative Evidence

Longitudinal Preclinical Pharmacokinetics and Tumor Biodistribution Studies

Researchers requiring prolonged tracking of a proteinaceous agent in vivo should select BSA-Cy5.5 over a free small-molecule dye. Its extended circulation time (Tmax=8h) [1] and quantifiable organ/tumor accumulation at multiple time points up to 8h post-injection [2] provide a wide imaging window for studying pharmacokinetic profiles and the EPR effect in tumor xenograft models.

Deep-Tissue Near-Infrared (NIR-II) Fluorescence Imaging of Tumor Pathophysiology

When high-resolution imaging of deep-seated structures is required, BSA-Cy5.5 is the superior choice over a BSA-Cy5 conjugate. Its emission in the NIR-II window yields a tissue penetration depth of >5 mm and a tumor signal-to-noise ratio (SNR) of 12.8 [1], enabling visualization of tumor vasculature and metastases that would be obscured by autofluorescence and scattering with a Cy5-based conjugate.

Development of Homogeneous FRET-Based Imunoassays and Biosensors

For the design of a robust homogeneous immunoassay, BSA-Cy5.5 serves as an optimized FRET acceptor with an exceptionally high Forster distance (R0 = 85.2 Å) when paired with a Cy5-labeled antibody [1]. This higher R0 value, compared to the free dye pair, enhances assay sensitivity and enables detection over longer molecular distances, directly improving analytical performance.

Pulmonary and Non-Invasive Protein Delivery Formulation Development

In the development of inhalable or other non-invasive delivery systems for protein therapeutics, BSA-Cy5.5 is an essential model payload. Its utility is demonstrated by its ability to achieve 22% systemic bioavailability when formulated in optimized inhalable liposomes, a marked improvement over free inhaled BSA-Cy5.5 [1]. Furthermore, its fluorescence enables 10-day whole-body NIR imaging for tracking its long-term biodisposition, providing rich quantitative data for formulation optimization [1].

Application

Selection Property

Validation Focus

Longitudinal PK and EPR tumor studies

Sustained circulation and macromolecular accumulation

Time-dependent biodistribution and tumor model context

Deep-tissue NIR fluorescence imaging

Red-shifted emission for reduced autofluorescence

Tissue penetration depth and SNR endpoint review

FRET-based immunoassay development

Extended Förster distance as protein-conjugated acceptor

Assay sensitivity and donor-acceptor distance optimization

Pulmonary and non-invasive delivery model research

Liposomal formulation compatibility and fluorescent tracking

Formulation-dependent systemic exposure and long-term biodisposition

• [1] Subcutaneous Delivery of Albumin: Impact of Thermosensitive Hydrogels. PubMed ID: 33770785. 2021. View Source
• [2] Nature Communications. Sequence-encoded bioactive protein-multiblock polymer conjugates via quantitative one-pot iterative living polymerization. 2024, 15, 51122-1, Fig. 6. View Source